Cas no 53716-50-0 (Oxfendazole)

• Product Name: Oxfendazole
• CAS No: 53716-50-0
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• MDL: MFCD00801063
• CID: 56463
• PubChem ID: 160870908
• Update Time: 2025-09-27

Oxfendazole Chemical and Physical Properties

Names and Identifiers

• oxfendazole
• [5-(phenylsulfinyl)-1h-benzimidazol-2-yl]carbamic acid methyl ester
• LODITAC
• (5-(phenylsulfinyl)-1h-benzimidazol-2-yl)-carbamicacimethylester
• 5-(phenylsulfinyl)-2-benzimidazolecarbamicacidmethylester
• 5-(phenylsulfinyl)-2-benzimidazolecarbamicacimethylester
• 5-phenylsulfinyl-2-carbomethoxyaminobenzimidazole
• hoe8105
• Fenbendazole Sulfoxide
• [5-(Phenylsulfinyl)benzimidazol-2-yl]carbamic Acid Methyl Ester
• CFDZ
• Methyl [5-(Phenylsulfinyl)benzimidazol-2-yl]carbamate
• Methyl 5-(phenylsulfinyl)-benzimidazol-2-carbamate
• ofdz
• repidose
• rs-8858
• synanthic
• systamex
• Systemax
• Oxfendazolum
• Oxfendazol
• Synanthic (Veterinary)
• fenbendazole S-oxide
• RS 8858
• Oxfendazolum [INN-Latin]
• Oxfendazol [INN-Spanish]
• HOE 8105
• methyl [5-(phenylsulfinyl)-1H-benzimidazol-2-yl]carbamate
• Oxfendazole [USAN:BAN:INN]
• Methyl 5-(phenylsulfinyl)-2-benzimidazolecarbamate
• Oxfendazole (USP/INN)
• 5-(Phenylsulfinyl)-2-benzimi
• Tox21_113444
• HMS1922B08
• CHEBI:35812
• Spectrum3_001972
• methyl 6-(phenylsulfinyl)-1H-benzo[d]imidazol-2-ylcarbamate
• DTXSID9044112
• Oxfendazole 100 microg/mL in Acetonitrile
• CCRIS 9430
• Carbamic acid, 5-(phenylsulfinyl)-1H-benzimidazol-2-yl-, methyl ester
• Tox21_113444_1
• Pharmakon1600-01505296
• MFCD00801063
• OXFENDAZOLE [MART.]
• SPECTRUM1505296
• (5-(Phenylsulfinyl)-1H-benzimidazol-2-yl)carbamic acid methyl ester
• DB11446
• Oxfendazole, United States Pharmacopeia (USP) Reference Standard
• AKOS005448898
• SPBio_001688
• OMP2H17F9E
• HMS3655M14
• Nanthic
• Spectrum2_001704
• OXFENDAZOLE [GREEN BOOK]
• NS00010597
• OXFENDAZOLE [USP-RS]
• BDBM50300124
• Benzelmin Equine Anthelmintic Suspension, Synanthic Suspension
• Synanthic [veterinary] (TN)
• BEZZFPOZAYTVHN-UHFFFAOYSA-N
• BRD-A33447119-001-05-8
• BRN 0761290
• SY052761
• BCP09602
• Carbamic acid, [5-(phenylsulfinyl)-1H-benzimidazol-2-yl]-, methyl ester
• CCG-220984
• OXFENDAZOLE [MI]
• Benzelmin Equine Anthelmic Paste, Synanthic Oral Paste
• UNII-OMP2H17F9E
• HMS3715E09
• AKOS015918230
• METHYL 6-(PHENYLSULFINYL)-1H-BENZIMIDAZOL-2-YLCARBAMATE
• Oxfendazolum (INN-Latin)
• EINECS 258-714-5
• CHEMBL42442
• Q7115199
• SCHEMBL44121
• Oxfendazole, European Pharmacopoeia (EP) Reference Standard
• KBio3_002947
• HMS2093O16
• Fenbendazole Sulphoxide; Oxfendazole; Fenbendazole Sulfoxide
• Benzelmin
• Benzelmin Powder For Suspension
• CCG-39503
• HMS2090F19
• SBI-0206760.P001
• methyl 5(6)-phenylsulfinyl-2-benzimidazolecarbamate
• methyl N-[6-(benzenesulfinyl)-1H-benzimidazol-2-yl]carbamate
• NCGC00095157-04
• Fenbendazole Sulphoxide (Oxfendazole)
• 53716-50-0
• Oxfendazole (USAN:USP:INN:BAN)
• Fenbendazole sulphoxide
• NCGC00095157-03
• MLS004712073
• BSPBio_003572
• OXFENDAZOLE [USP MONOGRAPH]
• SMR001550468
• Synanthic Bovine Dewormer
• NSC758943
• AB01275512_03
• DTXCID7024112
• N-[6-(benzenesulfinyl)-1H-benzimidazol-2-yl]carbamic acid methyl ester
• NCGC00095157-05
• FT-0630662
• NSC 758943
• BRD-A33447119-001-02-5
• CAS-53716-50-0
• OXFENDAZOLE [USAN]
• OXFENDAZOLE [INN]
• methyl N-[6-(phenylsulfinyl)-1H-benzimidazol-2-yl]carbamate
• OXFENDAZOLE (USP MONOGRAPH)
• BRD-A33447119-001-03-3
• T72586
• Q-201525
• SW199450-2
• OXFENDAZOLE (MART.)
• Oxfendazole (Fenbendazole Sulfoxide)
• A905222
• Carbamic acid, N-[6-(phenylsulfinyl)-1H-benzimidazol-2-yl]-, methyl ester
• 2-Benzimidazolecarbamic acid, 5-(phenylsulfinyl)-, methyl ester
• Synanthic Bovine Dewormer Paste, 18.5%
• HY-B0291
• NCGC00095157-02
• AC-8715
• D05291
• KS-5036
• AB01275512-01
• Oxfendazole, VETRANAL(TM), analytical standard
• SR-01000872713
• methyl 5-(phenylsulfinyl)-1H-benzo[d]imidazol-2-ylcarbamate
• methyl N-[5-(benzenesulfinyl)-1H-1,3-benzodiazol-2-yl]carbamate
• Oxfendazole-D3(Fenbendazole sulfoxide-D3)
• A829749
• Oxfendazol (INN-Spanish)
• O0391
• NCGC00095157-06
• methyl (5-(phenylsulfinyl)-1H-benzimidazol-2-yl)carbamate
• Methyl (5-phenylsulfinyl)-1H-benzimidazol-2-yl carbamate
• Methyl [5-(phenylsulfinyl)-1H-benzimidazol-2-yl]carbamate, 9CI
• Synanthic Bovine Dewormer Suspension 22.5%, Synanthic Bovine Dewormer Suspension 9.06%
• 5-(Phenylsulfinyl)-2-benzimidazolecarbamic acid methyl ester
• SCHEMBL9818561
• NCGC00095157-01
• Oprea1_563224
• OXFENDAZOLE (USP-RS)
• CARBAMIC ACID, (5-(PHENYLSULFINYL)-1H-BENZIMIDAZOL-2-YL)-, METHYL ESTER
• Synanthic (TN)
• Benzelmin Top Dress.
• s1830
• Carbamic acid, N-[5-(phenylsulfinyl)-1H-benzimidazol-2-yl]-, methyl ester
• NCGC00255714-01
• methyl (6-(phenylsulfinyl)-1H-benzo[d]imidazol-2-yl)carbamate
• NSC-758943
• AB01275512_02
• FBZ-SO
• Oxfendazole [USAN:USP:INN:BAN]
• methyl N-[5-(benzenesulfinyl)-1H-benzimidazol-2-yl]carbamate
• Methyl [6-(Phenylsulfinyl)-2-benzimidazolyl]carbamate
• Tox21_302383
• C21882
• SR-01000872713-1
• DB-052387
• BRD-A33447119-001-11-6
• BRD-A33447119-001-10-8
• STK378905
• Oxfendazole

• MDL： MFCD00801063
• Inchi： 1S/C15H13N3O3S/c1-21-15(19)18-14-16-12-8-7-11(9-13(12)17-14)22(20)10-5-3-2-4-6-10/h2-9H,1H3,(H2,16,17,18,19)
• InChI Key： BEZZFPOZAYTVHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC2=C(C=1)NC(NC(=O)OC)=N2)=O

Computed Properties

• Exact Mass: 315.06800
• Monoisotopic Mass: 315.067762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.3
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Not determined
• Density: 1.3229 (rough estimate)
• Melting Point: 278-293°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.6740 (estimate)
• PSA: 103.29000
• LogP: 3.84660
• Merck: 6935
• Solubility: Not determined

Oxfendazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• RTECS：FD0835000
• Toxicity：LD50 in dogs, rats, mice: >1600, >6400, >6400 mg/kg (Averkin)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances